Cas no 113744-04-0 (2',3,4',5',6,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone)
113744-04-0 structure
Product name:2',3,4',5',6,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone
2',3,4',5',6,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone Chemical and Physical Properties
Names and Identifiers
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- 2',3,4',5',6,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone
- 5,7-dihydroxy-3,6,8,2',4',5'-hexamethoxyflavone
- 5,7-DHHMF CPD
- 113744-04-0
- CHEBI:196631
- LMPK12113385
- 5,7-dihydroxy-3,6,8-trimethoxy-2-(2,4,5-trimethoxyphenyl)chromen-4-one
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- Inchi： InChI=1S/C21H22O10/c1-25-10-8-12(27-3)11(26-2)7-9(10)17-20(29-5)15(23)13-14(22)19(28-4)16(24)21(30-6)18(13)31-17/h7-8,22,24H,1-6H3
- InChI Key： DUKJDRDRSGUTCH-UHFFFAOYSA-N
- SMILES： COc1cc(OC)c(cc1OC)-c1oc2c(OC)c(O)c(OC)c(O)c2c(=O)c1OC
Computed Properties
- Exact Mass: 434.12129689Da
- Monoisotopic Mass: 434.12129689Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.391
- Topological Polar Surface Area: 122Ų
2',3,4',5',6,8-Hexa-Me ether-2',3,4',5,5',6,7,8-Octahydroxyflavone Related Literature
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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